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Compound of Interest

Compound Name: 2,5-Dimethylpiperazine

Cat. No.: B091223

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimethylpiperazine is a cyclic diamine that serves as a valuable building block in organic
synthesis, particularly within the realm of drug discovery and development. Its unique structural
motif is incorporated into various pharmacologically active molecules. As its use becomes more
prevalent in research and development laboratories, a thorough understanding of its hazard
profile and the implementation of robust safety protocols are paramount to ensure the well-
being of laboratory personnel and the protection of the environment. This guide provides a
comprehensive overview of the safety and handling precautions for 2,5-dimethylpiperazine,
grounded in established safety data and best practices.

Hazard Identification and Classification

2,5-Dimethylpiperazine is classified as a hazardous substance with multiple risk factors that
necessitate careful handling.

Primary Hazards:

o Flammability: It is a flammable solid, and its dust can form explosive mixtures with air.[1][2] It
is crucial to keep it away from heat, sparks, open flames, and other ignition sources.[1][3]
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o Toxicity: 2,5-Dimethylpiperazine is toxic if it comes into contact with the skin and can be
harmful if swallowed or inhaled.[4][5][6] Some sources also indicate it may be fatal in contact
with skin.[5]

o Corrosivity: It causes severe skin burns and serious eye damage.[1][2][4]

GHS Hazard Statements:

o H228: Flammable solid[6][7][8]

e H311/H310: Toxic / Fatal in contact with skin[4][5][6][7]

o H314 / H315: Causes severe skin burns and eye damage / Causes skin irritation[1][4][5][6]
e H318/H319: Causes serious eye damage / Causes serious eye irritation[5][6][9]

e H301 + H331: Toxic if swallowed or if inhaled[5]

e H370: Causes damage to organs (Nervous system)[5]

e H411: Toxic to aquatic life with long lasting effects[5]

Physicochemical Properties

A clear understanding of the physicochemical properties of 2,5-dimethylpiperazine is
fundamental to its safe handling and storage.
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Property Value Reference
Molecular Formula C6H14N2 [41171[10]
Molecular Weight 114.19 g/mol [7][10][11]

White to orange to green
Appearance [6][8]
powder to crystal

Melting Point 113-118 °C [10][12][13]
Boiling Point 162-165 °C [10][12][13]
Flash Point 58 °C [10][13]

Density 0.53 g/cm?3 [10][12][13]

Exposure Controls and Personal Protective
Equipment (PPE)

To mitigate the risks associated with handling 2,5-dimethylpiperazine, a multi-layered
approach to exposure control, combining engineering controls, administrative controls, and
personal protective equipment, is essential.

Engineering Controls

The primary line of defense is to handle 2,5-dimethylpiperazine in a well-ventilated area.[4]
[11] A chemical fume hood is the recommended engineering control to minimize inhalation
exposure.[2][14] Explosion-proof electrical, ventilating, and lighting equipment should be used
to prevent ignition of flammable dusts or vapors.[1][9] Eyewash stations and safety showers
must be readily accessible in the immediate work area.[1][2]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical for preventing skin and eye contact, as well as
inhalation.

o Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[1][3][4] A face shield may be necessary for splash protection.[2]

o Skin Protection: Wear impervious gloves and protective clothing to prevent skin exposure.[1]
[3][14] Gloves must be inspected prior to use and should be selected based on their
resistance to 2,5-dimethylpiperazine.[4] Contaminated clothing should be removed
immediately and washed before reuse.[1][4]

o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator should be used.[1][3]
[11] The type of respirator will depend on the concentration of the substance in the air.[11]

Hierarchy of controls for handling 2,5-Dimethylpiperazine.

Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is crucial for preventing accidents and
ensuring the integrity of the chemical.

Handling

» Always handle 2,5-dimethylpiperazine in a well-ventilated area, preferably within a
chemical fume hood.[4][11]

e Avoid contact with skin, eyes, and clothing.[3][4]

¢ Do not breathe dust, fume, gas, mist, vapors, or spray.[1][4][5]

» Use non-sparking tools and take precautionary measures against static discharge.[4][9]
e Ground and bond containers and receiving equipment.[1][8]

e Wash hands thoroughly after handling.[4][9]

e Do not eat, drink, or smoke when using this product.[5]

Storage

» Store in a cool, dry, and well-ventilated place.[2][11]
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Keep containers tightly closed.[2][11]

Store locked up.[4][5]

Keep away from heat, sparks, open flames, and other ignition sources.[1][9]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[2]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical to minimize harm.

First-Aid Measures

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][4][11] Do not use mouth-to-
mouth resuscitation if the victim ingested or inhaled the chemical.[4]

o Skin Contact: Immediately take off all contaminated clothing. Wash off with soap and plenty
of water for at least 15 minutes. Seek immediate medical attention.[1][4][11]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.[1][4][11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[1][4][11]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[4][11]

o Specific Hazards: Flammable solid.[1] Dust can form an explosive mixture with air.[1]
Hazardous combustion products may include carbon oxides and nitrogen oxides.[11]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4][11]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas.[4] Wear appropriate personal
protective equipment.[4][11] Avoid dust formation.[4][11] Remove all sources of ignition.[3][4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let
the product enter drains.[4][11]

» Methods for Cleaning Up: Use spark-proof tools and explosion-proof equipment.[4] Scoop up
the material with a non-sparking tool and place it into a suitable container for disposal. Avoid
generating dusty conditions.

Workflow for responding to a 2,5-Dimethylpiperazine spill.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[5] It is
recommended to contact a licensed professional waste disposal service to dispose of this
material.[11] Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or
seed by storage or disposal.[4]

Toxicological Information

While comprehensive toxicological data is not available for 2,5-dimethylpiperazine, the
available information indicates that it is toxic in contact with skin and may cause respiratory
irritation upon inhalation.[4][11] It is also classified as causing severe skin burns and eye
damage.[1][4] The toxicological properties have not been fully investigated, and therefore, it
should be handled with the utmost care.[1][11]

Conclusion

2,5-Dimethylpiperazine is a valuable reagent in research and drug development, but its
hazardous properties demand a high level of respect and caution. By implementing the
engineering controls, personal protective equipment, and handling procedures outlined in this
guide, researchers and scientists can work with this compound safely and effectively. A
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proactive approach to safety, grounded in a thorough understanding of the chemical's
properties and potential hazards, is the cornerstone of a secure and productive laboratory
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8. trans-2,5-Dimethylpiperazine, 5G | Labscoop [labscoop.com]

9. tcichemicals.com [tcichemicals.com]

10. 2,5-Dimethylpiperazine CAS#: 106-55-8 [m.chemicalbook.com]
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2,5-Dimethylpiperazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091223#safety-and-handling-precautions-for-2-5-
dimethylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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